methyl 2H-tetrazol-2-ylacetate

• IUPAC Name: methyl 2-(tetrazol-2-yl)acetate
• InChI: InChI=1S/C4H6N4O2/c1-10-4(9)2-8-6-3-5-7-8/h3H,2H2,1H3
• InChI Key: FADRNKHAGKKTCM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1N=CN=N1
• Molecular Formula: C4H6N4O2
• Molecular Weight: 142.12 g/mol

Description

Methyl 2H-tetrazol-2-ylacetate is a chemical compound with the molecular formula C4 H6 N4 O2. It is a derivative of tetrazole, a class of compounds that have drawn significant attention in medicinal chemistry.

Chemical Reactions Analysis

Tetrazoles, including methyl 2H-tetrazol-2-ylacetate, can react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat. They can also undergo reactions with active metals to produce new compounds.

Scientific Research Applications

1. Complex Formation and Interaction with DNA

Methyl 2H-tetrazol-2-ylacetate and its derivatives have been explored extensively for their ability to form complexes with metals such as palladium (Pd) and platinum (Pt). These complexes have significant interactions with calf-thymus DNA, stabilizing the DNA helix, and show the potential for strong binding to DNA, which is critical in understanding their biological implications and potential therapeutic uses. For instance, palladium(II) and platinum(II) complexes with tetrazolylacetic acids and their esters have been synthesized and their binding to DNA has been studied, indicating a strong stabilization of the DNA helix and the potential to interact with DNA effectively (Protas et al., 2017), (Protas et al., 2018).

2. Coordination Compounds and Chemical Reactivity

Methyl 2H-tetrazol-2-ylacetate is also vital in forming coordination compounds with other metals. For example, the first coordination compounds of tetrazol-2-ylacetic acid with metals such as Cu, Pd, and Pt were synthesized and characterized, revealing the unique chemical reactivity and coordination behavior of these complexes. These compounds have applications in material science and catalysis (Voitekhovich et al., 2010).

3. Antiproliferative Activity and Potential Therapeutic Applications

Some of these metal complexes exhibit antiproliferative activity against human cancer cell lines, suggesting potential therapeutic applications. For instance, certain platinum(II) complexes have shown noticeable antiproliferative effects in colon and breast carcinoma cell lines (Popova et al., 2016). This highlights the potential of methyl 2H-tetrazol-2-ylacetate derivatives in the development of new cancer therapies.

4. Structural and Energetic Properties

Methyl 2H-tetrazol-2-ylacetate and its derivatives are also studied for their structural and energetic properties, particularly in the context of materials science. These compounds have been analyzed for their vibrational spectroscopy, thermodynamic properties, and their potential as energetic materials in various applications (Fischer et al., 2013).

Future Directions

Tetrazoles, including methyl 2H-tetrazol-2-ylacetate, have attracted significant attention in various fields, including medicinal chemistry, due to their unique properties. Future research may focus on further exploring the synthetic utility of this compound for the construction of diverse bioactive heterocyclic scaffolds.